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  4. (2S,3S,4R,5R)-3-[(2-Amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
(2S,3S,4R,5R)-3-[(2-Amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid (2S,3S,4R,5R)-3-[(2-Amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
Brand Name: Vulcanchem
CAS No.: 131206-83-2
VCID: VC0143304
InChI: InChI=1S/C16H23N7O5/c1-3-6(2)7(17)14(25)22-8-10(24)15(28-11(8)16(26)27)23-5-21-9-12(18)19-4-20-13(9)23/h4-8,10-11,15,24H,3,17H2,1-2H3,(H,22,25)(H,26,27)(H2,18,19,20)
SMILES: CCC(C)C(C(=O)NC1C(C(OC1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N
Molecular Formula: C16H23N7O5
Molecular Weight: 393.4 g/mol

(2S,3S,4R,5R)-3-[(2-Amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid

CAS No.: 131206-83-2

Main Products

VCID: VC0143304

Molecular Formula: C16H23N7O5

Molecular Weight: 393.4 g/mol

(2S,3S,4R,5R)-3-[(2-Amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid - 131206-83-2

CAS No. 131206-83-2
Product Name (2S,3S,4R,5R)-3-[(2-Amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
Molecular Formula C16H23N7O5
Molecular Weight 393.4 g/mol
IUPAC Name 3-[(2-amino-3-methylpentanoyl)amino]-5-(6-aminopurin-9-yl)-4-hydroxyoxolane-2-carboxylic acid
Standard InChI InChI=1S/C16H23N7O5/c1-3-6(2)7(17)14(25)22-8-10(24)15(28-11(8)16(26)27)23-5-21-9-12(18)19-4-20-13(9)23/h4-8,10-11,15,24H,3,17H2,1-2H3,(H,22,25)(H,26,27)(H2,18,19,20)
Standard InChIKey UGBUVVBCVYWCSO-JDNUQWHUSA-N
Isomeric SMILES CCC(C)C(C(=O)N[C@H]1[C@H]([C@@H](O[C@@H]1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N
SMILES CCC(C)C(C(=O)NC1C(C(OC1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N
Canonical SMILES CCC(C)C(C(=O)NC1C(C(OC1C(=O)O)N2C=NC3=C(N=CN=C32)N)O)N
Synonyms FR 900403
FR-900403
FR900403
PubChem Compound 122688
Last Modified Nov 11 2021
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